N-(6-chlorobenzo[d]thiazol-2-yl)-4-(6-oxo-4-phenylpyrimidin-1(6H)-yl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-chlorobenzo[d]thiazol-2-yl)-4-(6-oxo-4-phenylpyrimidin-1(6H)-yl)butanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is known for its unique structure and promising pharmacological properties, making it a subject of intense research.
Scientific Research Applications
Synthesis and Chemical Characterization
Researchers have developed methods for synthesizing derivatives of thiazolopyrimidine, thiazolo[4,5-d]pyrimidine, and related compounds. For instance, Bakavoli, Nikpour, and Rahimizadeh (2006) presented new access to thiazolo[4,5‐d]pyrimidine derivatives, demonstrating a process involving the reaction of 4-amino-5-bromo-2-substituted-aminopyrimidines with various isothiocyanates to form new thiazolopyrimidine derivatives (Bakavoli, Nikpour, & Rahimizadeh, 2006). This process underlines the chemical versatility and potential for creating a wide range of derivatives for further investigation.
Biological Activity and Pharmacological Potential
Several studies have evaluated the biological activities of compounds containing the thiazolopyrimidine skeleton, indicating potential pharmacological applications. For example, compounds synthesized through similar methodologies have been tested for antimicrobial, anticonvulsant, and anticancer activities.
Antimicrobial Activity : Patel and Shaikh (2010) synthesized new 4-thiazolidinones of nicotinic acid with 2-amino-6-methylbenzothiazole and reported their in vitro antimicrobial screening against various bacterial and fungal species, demonstrating some compounds' comparable efficacy with standard drugs (Patel & Shaikh, 2010).
Anticonvulsant Activity : Farag et al. (2012) synthesized azoles incorporating a sulfonamide moiety and evaluated their anticonvulsant activity, with several compounds showing significant effects (Farag et al., 2012).
Anticancer Activity : Gomha et al. (2017) and El‐All et al. (2015) have both synthesized novel compounds with the potential for anticancer activity. Gomha et al. synthesized thiazole and 1,3,4-thiadiazole derivatives incorporating thiazole moiety, showing potent anticancer agents against Hepatocellular carcinoma cell line (HepG-2) (Gomha et al., 2017). El‐All et al. reported on benzimidazoles with antitumor effects, demonstrating inhibitory activities against Aurora A kinase and KSP (El‐All et al., 2015).
properties
IUPAC Name |
N-(6-chloro-1,3-benzothiazol-2-yl)-4-(6-oxo-4-phenylpyrimidin-1-yl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClN4O2S/c22-15-8-9-16-18(11-15)29-21(24-16)25-19(27)7-4-10-26-13-23-17(12-20(26)28)14-5-2-1-3-6-14/h1-3,5-6,8-9,11-13H,4,7,10H2,(H,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOQZYACORMROPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=O)N(C=N2)CCCC(=O)NC3=NC4=C(S3)C=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-chlorobenzo[d]thiazol-2-yl)-4-(6-oxo-4-phenylpyrimidin-1(6H)-yl)butanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.